Cas no 51647-36-0 (4H-1,3,5-DITHIAZINE, DIHYDRO-4,6-DIMETHYL-)

• Product Name: 4H-1,3,5-DITHIAZINE, DIHYDRO-4,6-DIMETHYL-
• CAS No: 51647-36-0
• MF: C₅H₁₁NS₂
• MW: 149.277538537979
• CID: 3315857
• PubChem ID: 85824626
• Update Time: 2025-04-21

4H-1,3,5-DITHIAZINE, DIHYDRO-4,6-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3,5-DITHIAZINE, DIHYDRO-4,6-DIMETHYL-
• 51647-36-0
• DTXSID901275285
• Dihydro-4,6-dimethyl-4H-1,3,5-dithiazine

• Inchi： 1S/C5H11NS2/c1-4-6-5(2)8-3-7-4/h4-6H,3H2,1-2H3
• InChI Key： SORBXLXSXNAVRV-UHFFFAOYSA-N
• SMILES： CC1SCSC(C)N1

Computed Properties

• Exact Mass: 149.03329170Da
• Monoisotopic Mass: 149.03329170Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azacyclic compounds 1,3,5-dithiazinanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azacyclic compounds Dithiazinanes 1,3,5-dithiazinanes